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Compound of Interest

Compound Name: 3-(Chloromethyl)tetrahydrofuran

Cat. No.: B1289982 Get Quote

Technical Guide: 3-
(Chloromethyl)tetrahydrofuran
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the molecular structure and properties of 3-
(Chloromethyl)tetrahydrofuran, a heterocyclic organic compound. The information is

intended to support research and development activities where this molecule is of interest.

Core Molecular Data
The fundamental quantitative data for 3-(Chloromethyl)tetrahydrofuran are summarized

below. This compound is a constitutional isomer of the more commonly cited 2-

(Chloromethyl)tetrahydrofuran. It is crucial to distinguish between these two isomers by their

CAS numbers to ensure the correct material is being sourced and utilized in experimental work.
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Property Value Citations

Molecular Formula C₅H₉ClO [1][2][3]

Molecular Weight 120.58 g/mol [1][2][3]

CAS Number 89181-22-6 [1][2][3]

Synonyms
Furan, 3-

(chloromethyl)tetrahydro-
[3]

Molecular Structure
The structure of 3-(Chloromethyl)tetrahydrofuran consists of a central five-membered

saturated ether ring (tetrahydrofuran). A chloromethyl group (-CH₂Cl) is attached to the third

carbon atom of this ring.

Caption: Molecular structure of 3-(Chloromethyl)tetrahydrofuran.

Experimental Protocols
Detailed experimental protocols for the synthesis or analysis of 3-
(Chloromethyl)tetrahydrofuran are typically found within specialized chemical literature, such

as peer-reviewed journals or patents. A general search does not yield specific, step-by-step

laboratory procedures. However, the synthesis of such a compound would likely involve

standard organic chemistry methodologies.

A plausible synthetic route could involve the chlorination of 3-(Hydroxymethyl)tetrahydrofuran.

This transformation is a common procedure in organic synthesis and can be achieved using

various chlorinating agents.

Below is a logical workflow for a potential synthesis and purification process.
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Starting Material:
3-(Hydroxymethyl)tetrahydrofuran

Chlorination Reaction
(e.g., with SOCl₂ or PCl₅)

Reaction Quenching
(e.g., with ice water)

Extraction
(with organic solvent)

Washing & Drying
(e.g., with brine, Na₂SO₄)

Solvent Removal
(Rotary Evaporation)

Purification
(e.g., Distillation or Chromatography)

Final Product:
3-(Chloromethyl)tetrahydrofuran

Click to download full resolution via product page

Caption: A generalized workflow for chemical synthesis and purification.
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Professionals seeking to perform experiments with this compound should consult chemical

databases and scientific literature for validated protocols and safety information. Key search

terms would include the compound's CAS number (89181-22-6) and chemical name. All

laboratory work should be conducted with appropriate safety measures in place, including the

use of personal protective equipment and adherence to a thorough hazard assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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